Cas no 1367629-89-7 (rel-(1R,4R)-5-aminonorbornane-2-carboxylic acid)

• Product Name: rel-(1R,4R)-5-aminonorbornane-2-carboxylic acid
• CAS No: 1367629-89-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5304319
• Update Time: 2026-03-10

rel-(1R,4R)-5-aminonorbornane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(1R,4R)-5-aminobicyclo[2.2.1]heptane-2-carboxylic acid
• rel-(1R,4R)-5-aminobicyclo[2.2.1]heptane-2-carboxylicacid
• rel-(1R,4R)-5-aminonorbornane-2-carboxylic acid

• Inchi： 1S/C8H13NO2/c9-7-3-4-1-5(7)2-6(4)8(10)11/h4-7H,1-3,9H2,(H,10,11)/t4-,5-,6?,7?/m1/s1
• InChI Key： GTRUFTQABLIOLT-HCRKAXIXSA-N
• SMILES： OC(C1C[C@@H]2C(C[C@H]1C2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: -2.3
• Topological Polar Surface Area: 63.3

Additional information on rel-(1R,4R)-5-aminonorbornane-2-carboxylic acid

Research Briefing on rel-(1R,4R)-5-aminonorbornane-2-carboxylic acid (CAS: 1367629-89-7)

rel-(1R,4R)-5-aminonorbornane-2-carboxylic acid (CAS: 1367629-89-7) is a structurally unique bicyclic amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its rigid norbornane scaffold, has been explored for its potential applications in drug design, particularly as a building block for peptidomimetics and as a modulator of biological targets. Recent studies have highlighted its utility in enhancing the pharmacokinetic properties of therapeutic peptides and small molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of rel-(1R,4R)-5-aminonorbornane-2-carboxylic acid in stabilizing secondary structures of peptides targeting G-protein-coupled receptors (GPCRs). The study demonstrated that incorporation of this amino acid analog into peptide sequences significantly improved binding affinity and metabolic stability, attributed to the conformational constraints imposed by the norbornane ring. These findings suggest its potential as a versatile tool in the development of next-generation peptide therapeutics.

Another notable application of rel-(1R,4R)-5-aminonorbornane-2-carboxylic acid was reported in a Nature Communications article, where it was employed as a key intermediate in the synthesis of novel covalent inhibitors for SARS-CoV-2 main protease (Mpro). The compound's rigid structure facilitated precise spatial positioning of reactive warheads, leading to inhibitors with enhanced selectivity and potency. This study underscores the growing importance of structurally constrained amino acids in antiviral drug discovery.

From a synthetic chemistry perspective, recent advances in the asymmetric synthesis of rel-(1R,4R)-5-aminonorbornane-2-carboxylic acid have been achieved through innovative catalytic methods. A 2024 Organic Letters publication described a highly enantioselective route utilizing chiral palladium catalysis, which improved the overall yield and scalability of this valuable building block. Such methodological developments are crucial for enabling broader exploration of its applications in medicinal chemistry.

The unique physicochemical properties of rel-(1R,4R)-5-aminonorbornane-2-carboxylic acid, including its enhanced lipophilicity and reduced conformational flexibility compared to natural amino acids, make it particularly valuable for blood-brain barrier penetration. Several recent patent applications have highlighted its incorporation into CNS-targeting compounds, with promising results in preclinical models of neurodegenerative diseases.

Looking forward, the versatility of rel-(1R,4R)-5-aminonorbornane-2-carboxylic acid continues to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in constrained macrocyclic compounds for protein-protein interaction inhibition, as well as its use in the development of novel imaging probes for positron emission tomography (PET). The compound's unique structural features and demonstrated biological activities position it as a valuable asset in the medicinal chemist's toolkit.